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Compound of Interest

Compound Name: PF-05085727

Cat. No.: B609951 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of PF-
05085727, a research chemical. The following procedures are based on general laboratory

safety principles and publicly available data. It is critical to obtain and review the specific Safety

Data Sheet (SDS) from your supplier for comprehensive guidance before handling or disposing

of this compound.

Chemical and Hazard Summary
A clear understanding of the chemical properties and potential hazards of PF-05085727 is the

first step toward safe handling and disposal.
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Property Information

Chemical Name

4-(Azetidin-1-yl)-1-methyl-3-(1-methyl-5-(4-

(trifluoromethyl)phenyl)-1H-pyrazol-4-yl)-1H-

pyrazolo[3,4-d]pyrimidine

CAS Number 1415637-72-7

Molecular Formula C₂₀H₁₈F₃N₇

Known Hazards
Harmful if swallowed, in contact with skin, or if

inhaled.

Personal Protective Equipment (PPE)
Safety glasses, chemical-resistant gloves, and a

lab coat are required.[1][2][3][4]

Step-by-Step Disposal Protocol
The proper disposal of PF-05085727 is crucial to ensure the safety of laboratory personnel and

to prevent environmental contamination.

1. Risk Assessment and Preparation:

Before beginning any work, consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines on chemical waste disposal.

Ensure that a designated and properly labeled hazardous waste container is available.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g.,

nitrile), and a lab coat, when handling PF-05085727.[1][2][3][4]

3. Waste Collection:

Solid Waste: Collect any unused or waste PF-05085727 powder, as well as any

contaminated consumables (e.g., weigh boats, pipette tips, wipes), in a clearly labeled

hazardous waste container.
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Liquid Waste: If PF-05085727 has been dissolved in a solvent, collect the solution in a

compatible, labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is known.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name "PF-05085727," and any associated hazard symbols as indicated in the SDS.

4. Decontamination:

Thoroughly decontaminate all surfaces and equipment that have come into contact with PF-
05085727 using an appropriate solvent or cleaning agent.

Dispose of all decontamination materials as hazardous waste.

5. Storage and Disposal:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

program or a licensed waste disposal contractor.

Experimental Workflow for Chemical Handling and
Disposal
The following diagram outlines the critical steps for safely managing a research chemical from

receipt to disposal.
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Caption: A workflow for the safe handling and disposal of research chemicals.
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By adhering to these procedures and the specific guidance provided in the manufacturer's

Safety Data Sheet, you can ensure the safe and responsible disposal of PF-05085727,

fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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